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Compound of Interest

Compound Name: Triammonium

Cat. No.: B15348185

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of triammonium citrate
as a key component in cyanide-free electroplating baths. The information is intended to guide
researchers and professionals in developing safer and more environmentally friendly metal
deposition processes. Triammonium citrate, a chelating agent, forms stable complexes with
various metal ions, facilitating their electrodeposition from aqueous solutions without the use of
highly toxic cyanides.

Application Notes

Triammonium citrate is a versatile complexing agent utilized in various cyanide-free
electroplating formulations, including those for gold, tin, and potentially as a component in
silver and copper alloy baths. Its primary function is to chelate metal ions in the electrolyte,
preventing their precipitation and enabling controlled deposition onto the substrate. The use of
triammonium citrate offers several advantages over traditional cyanide-based systems,
including reduced toxicity, simplified waste treatment, and often, operation at less extreme pH
levels.

Gold Electroplating: In cyanide-free gold electroplating, triammonium citrate is a key
component of stable and effective baths. It complexes with gold ions, typically from a precursor
like potassium tetrachloroaurate (KAuCl4), to form a stable solution from which gold can be
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deposited. These baths can produce dense and smooth gold films suitable for decorative and
functional applications in electronics and other high-tech industries.

Tin Electroplating: Triammonium citrate is also employed in cyanide-free tin plating solutions.
It facilitates the deposition of tin from tin (1) chloride (SnCl2-2H20) electrolytes. These baths
are capable of achieving high plating rates and producing dense, smooth tin deposits, which
are valuable in electronics for soldering applications and as a corrosion-resistant coating.

Silver and Copper Alloy Electroplating: While less documentation exists for the direct use of
triammonium citrate in pure silver or copper baths, citrates, in general, are recognized as
effective complexing agents in cyanide-free formulations for these metals and their alloys, such
as brass (copper-zinc).[1] It is plausible that triammonium citrate could be adapted for these
systems, offering similar benefits of reduced toxicity and improved operational safety.

Quantitative Data Summary

The following tables summarize quantitative data from studies on cyanide-free electroplating
baths containing triammonium citrate.

Table 1: Cyanide-Free Gold Electroplating Bath Composition and Operating Parameters[2]

Parameter Value

Component Concentration
Triammonium Citrate 0.411 mol/L (100 g/L)
Potassium Tetrachloroaurate (KAuCl4) 0.066 mol/L (25 g/L)
Sodium Sulfite (Na2S03) 0.543 mol/L (68.5 g/L)

Operating Condition

pH 5.5

Current Density 4 mA/cm?

Plating Rate ~10 pm/h
Temperature Room Temperature
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Table 2: Cyanide-Free Tin Electroplating Bath Composition and Operating Parameters

Parameter Value

Component Concentration

Triammonium Citrate 0.31-0.41 mol/L (75100 g/L)
Tin (1) Chloride (SnCI2-2H20) 0.22 mol/L (50 g/L)

Operating Condition

Current Density 10 mA/cm2
Plating Rate >20 pm/h
Temperature Room Temperature

Experimental Protocols

Below are detailed methodologies for preparing and using cyanide-free electroplating baths

containing triammonium citrate.

Protocol 1: Cyanide-Free Gold Electroplating[2]

1. Bath Preparation: a. Dissolve 100 g of triammonium citrate in deionized water to create a 1
L solution. b. In a separate container, dissolve 25 g of potassium tetrachloroaurate (KAuCl4) in
a small amount of deionized water. c. In another separate container, dissolve 68.5 g of sodium
sulfite (Na2S03) in deionized water. d. Slowly add the KAuClI4 solution to the triammonium
citrate solution while stirring continuously. e. Subsequently, slowly add the sodium sulfite
solution to the mixture while continuing to stir. f. Adjust the pH of the final solution to 5.5 using a
suitable acid or base (e.g., citric acid or ammonium hydroxide). g. Bring the final volume of the
solution to 1 L with deionized water.

2. Electroplating Procedure: a. Use a clean, properly prepared substrate as the cathode. The
anode can be a platinum or gold mesh. b. Immerse the cathode and anode in the electroplating
bath. c. Apply a constant current density of 4 mA/cmz2. d. Conduct the electroplating at room
temperature for the desired duration to achieve the target thickness. A plating rate of
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approximately 10 um/h can be expected. e. After plating, rinse the substrate thoroughly with
deionized water and dry.

Protocol 2: Cyanide-Free Tin Electroplating

1. Bath Preparation: a. Dissolve 75-100 g of triammonium citrate in deionized water to make
up a significant portion of the final 1 L volume. b. In a separate container, dissolve 50 g of tin
(1) chloride (SnCI2:2H20) in a small amount of deionized water. A small amount of acid (e.qg.,
hydrochloric acid) may be needed to prevent hydrolysis of the tin salt. c. Slowly add the tin
chloride solution to the triammonium citrate solution with constant stirring. d. Adjust the pH if
necessary. e. Bring the final volume of the solution to 1 L with deionized water.

2. Electroplating Procedure: a. Use a properly cleaned and prepared substrate as the cathode
and a pure tin anode. b. Immerse the electrodes in the plating solution. c. Apply a current
density of 10 mA/cmz2. d. The electrodeposition can be carried out at room temperature. e. A
plating rate exceeding 20 um/h can be achieved. f. Post-plating, rinse the coated substrate with
deionized water and dry.

Visualizations

The following diagrams illustrate the logical relationships and workflows described in these
application notes.
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Caption: Components of Cyanide-Free Electroplating Baths.
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Caption: General Experimental Workflow for Electroplating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15348185#triammonium-citrate-in-cyanide-free-
electroplating-baths]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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